Methyl 5-((hydroxyimino)methyl)-2-methoxybenzoate

• CAS RN: 191605-12-6
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: methyl 5-(hydroxyiminomethyl)-2-methoxybenzoate
• InChI: InChI=1S/C10H11NO4/c1-14-9-4-3-7(6-11-13)5-8(9)10(12)15-2/h3-6,13H,1-2H3
• InChI Key: BLKOGKOVBBTUEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NO)C(=O)OC

Description

Methyl 5-((hydroxyimino)methyl)-2-methoxybenzoate is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 5-formyl-2-methoxybenzoate 1.0 g, 5.15 mmol), hydroxylamine hydrochloride (1.8 g, 25.75 mmol) and sodium acetate (2.1 g, 25.75 mmol) were combined in a ethanol/water mixture (1:1, 40 mL) and stirred at 50° C. for 1 h. After cooling to room temperature, the reaction mixture was poured in to ice water and extracted with methylene chloride (2×). The combined organic layers were washed with brine (2×), dried over sodium sulfate and concentrated to afford 1.04 g (97%) which was used without purification. LC/MS (HPLC method 3): tR=1.63 min, 210.06 (MH)+.